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Compound of Interest

Compound Name: ZM241385

Cat. No.: B1684409 Get Quote

ZM241385 Technical Support Center
Welcome to the technical support center for ZM241385. This guide provides researchers,

scientists, and drug development professionals with essential information on the handling,

storage, and potential troubleshooting of ZM241385 to ensure the integrity and success of your

experiments.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage condition for solid ZM241385?

A1: Solid ZM241385 is stable for ambient temperature shipping.[1] Upon receipt, it is

recommended to store the solid powder at temperatures ranging from +2°C to +8°C.[2] For

long-term storage, keeping it at -20°C can ensure stability for at least four years.[3]

Q2: How should I store solutions of ZM241385?

A2: If possible, solutions should be prepared and used on the same day.[1] For storage, it is

recommended to aliquot the reconstituted solution and freeze it at -20°C.[2] Stock solutions in

DMSO are reported to be stable for up to one to three months when stored at -20°C.[2][4]

Some suppliers indicate that solutions can be stored at -80°C for up to a year.[4] To avoid

repeated freeze-thaw cycles, it is best to store the compound in single-use aliquots.[4]

Q3: Is ZM241385 sensitive to light?
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A3: Yes, it is recommended to protect ZM241385 from light.[2] While detailed photostability

data is not readily available, this precaution suggests that exposure to light could potentially

lead to degradation and affect the compound's activity. Therefore, it is best practice to store the

solid compound and its solutions in light-protecting containers (e.g., amber vials) and to

minimize exposure to ambient light during experimental procedures.

Q4: In which solvents is ZM241385 soluble?

A4: ZM241385 is soluble in DMSO and ethanol.[1][3] Solubility in DMSO is reported to be as

high as 100 mM or 15-67 mg/mL.[1][3][4] In ethanol, the solubility is approximately 5 mM.[1][3]

Q5: My ZM241385 solution has a precipitate after thawing. What should I do?

A5: Before use, it is important to equilibrate the solution to room temperature and ensure that

any precipitate is fully dissolved.[1] Gentle warming and vortexing can help to redissolve the

compound. Always visually inspect the solution for clarity before adding it to your experimental

system.
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Issue Possible Cause Recommended Action

Inconsistent or unexpected

experimental results.

Compound degradation due to

improper storage.

Ensure that both solid and

solution forms of ZM241385

are stored according to the

recommended conditions (see

storage summary table below).

Always use freshly prepared

solutions or properly stored

aliquots.

Compound degradation due to

light exposure.

Minimize light exposure during

all handling and experimental

steps. Use amber or foil-

wrapped tubes for storage and

preparation of solutions.

Difficulty dissolving the

compound.

Incorrect solvent or

concentration.

Use DMSO for preparing high-

concentration stock solutions.

For aqueous buffers, ensure

the final DMSO concentration

is low enough to maintain

solubility and is compatible

with your assay.

Low-quality or old DMSO.

Moisture-absorbing DMSO can

reduce the solubility of

ZM241385.[4] Use fresh,

anhydrous grade DMSO for

preparing stock solutions.[4]

Precipitate formation in stock

solution.

Solution was not fully

equilibrated to room

temperature before use.

Allow the vial to warm to room

temperature before opening to

prevent condensation. Ensure

the solution is clear before

taking an aliquot.

Exceeded solubility in the

chosen solvent.

Do not exceed the

recommended concentrations.

If a lower concentration is
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needed for the experiment,

perform serial dilutions from a

concentrated stock.

Data Presentation
ZM241385 Storage and Stability Summary

Form Solvent
Storage

Temperature

Reported

Stability
Source

Solid N/A
Room

Temperature

Stable for

shipping
[1]

Solid N/A +2°C to +8°C Recommended [2]

Solid N/A -20°C ≥ 4 years [3]

Solution DMSO -20°C Up to 1-3 months [1][2]

Solution Solvent -80°C 1 year [4]

Experimental Protocols & Visualizations
General Handling Protocol for ZM241385
The following workflow outlines the recommended steps for handling ZM241385 from receipt to

experimental use.
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Storage

Solution Preparation

Experimental Use & Solution Storage

Receive ZM241385 (Solid)

Store Solid
(2-8°C or -20°C)

Protect from Light

Weigh Solid in Subdued Light

Dissolve in Anhydrous DMSO
to Create Stock Solution

Aliquot Stock Solution
into Light-Protecting Tubes

Use Immediately
in Experiment

Recommended

Store Aliquots at -20°C

Thaw and Equilibrate
to Room Temperature

Use in Experiment

Click to download full resolution via product page

Recommended workflow for handling ZM241385.
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Mechanism of Action: A2A Receptor Antagonism
ZM241385 is a potent and selective antagonist of the adenosine A2A receptor.[1][2][3] It

functions by blocking the binding of adenosine to the A2A receptor, thereby inhibiting the

downstream signaling pathways typically activated by this receptor. In some cases, it has been

shown to act as an inverse agonist.[1][3]
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Signaling pathway of ZM241385 as an A2A receptor antagonist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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